Cas no 18229-77-1 (2-Pentyne,1,1-diethoxy-)
2-Pentyne,1,1-diethoxy- structure
Product Name:2-Pentyne,1,1-diethoxy-
CAS No:18229-77-1
MF:C9H16O2
MW:156.222143173218
CID:122852
PubChem ID:7010453
Update Time:2025-04-18
2-Pentyne,1,1-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentyne,1,1-diethoxy-
- 1,1-diethoxypent-2-yne
- 2-PENTYNYL ALDEHYDE DIETHYL ACETAL
- 1,1-diethoxy-pent-2-yne
- 2-pentynal-diethyl-acetal
- 2-Pentyne,1,1-diethoxy
- DTXSID90426659
- (R)-azidophenylaceticacid
- 2-Pentyne, 1,1-diethoxy-
- 2-Pentynal diethyl acetal
- 2-PENTYNALDIETHYLACETAL
- 18229-77-1
- FT-0613268
- AKOS006229564
- DTXCID70377493
-
- Inchi: 1S/C9H16O2/c1-4-7-8-9(10-5-2)11-6-3/h9H,4-6H2,1-3H3
- InChI Key: ZBTHMAVIHNEVLH-UHFFFAOYSA-N
- SMILES: O(CC)C(C#CCC)OCC
Computed Properties
- Exact Mass: 156.11500
- Monoisotopic Mass: 156.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- XLogP3: 1.9
Experimental Properties
- Density: 0,885 g/cm3
- Boiling Point: 78°C 15mm
- Flash Point: 58°C
- Refractive Index: 1.4280
- PSA: 18.46000
- LogP: 1.79890
2-Pentyne,1,1-diethoxy- Security Information
- Hazardous Material transportation number:UN 1993
- Safety Instruction: S23; S24/25
- Safety Term:S23;S24/25
- HazardClass:3
2-Pentyne,1,1-diethoxy- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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